Cas no 2167311-37-5 (4,6-dimethylpiperidin-3-amine)
4,6-dimethylpiperidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-dimethylpiperidin-3-amine
- EN300-1476943
- 2167311-37-5
-
- Inchi: 1S/C7H16N2/c1-5-3-6(2)9-4-7(5)8/h5-7,9H,3-4,8H2,1-2H3
- InChI Key: OGIBHSYTWRHZNR-UHFFFAOYSA-N
- SMILES: N1CC(C(C)CC1C)N
Computed Properties
- Exact Mass: 128.131348519g/mol
- Monoisotopic Mass: 128.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 38Ų
4,6-dimethylpiperidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476943-1.0g |
4,6-dimethylpiperidin-3-amine |
2167311-37-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1476943-50mg |
4,6-dimethylpiperidin-3-amine |
2167311-37-5 | 50mg |
$1032.0 | 2023-09-29 | ||
| Enamine | EN300-1476943-100mg |
4,6-dimethylpiperidin-3-amine |
2167311-37-5 | 100mg |
$1081.0 | 2023-09-29 | ||
| Enamine | EN300-1476943-250mg |
4,6-dimethylpiperidin-3-amine |
2167311-37-5 | 250mg |
$1131.0 | 2023-09-29 | ||
| Enamine | EN300-1476943-500mg |
4,6-dimethylpiperidin-3-amine |
2167311-37-5 | 500mg |
$1180.0 | 2023-09-29 | ||
| Enamine | EN300-1476943-1000mg |
4,6-dimethylpiperidin-3-amine |
2167311-37-5 | 1000mg |
$1229.0 | 2023-09-29 | ||
| Enamine | EN300-1476943-2500mg |
4,6-dimethylpiperidin-3-amine |
2167311-37-5 | 2500mg |
$2408.0 | 2023-09-29 | ||
| Enamine | EN300-1476943-5000mg |
4,6-dimethylpiperidin-3-amine |
2167311-37-5 | 5000mg |
$3562.0 | 2023-09-29 | ||
| Enamine | EN300-1476943-10000mg |
4,6-dimethylpiperidin-3-amine |
2167311-37-5 | 10000mg |
$5283.0 | 2023-09-29 |
4,6-dimethylpiperidin-3-amine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 4,6-dimethylpiperidin-3-amine
4,6-Dimethylpiperidin-3-Amine: A Comprehensive Overview
4,6-Dimethylpiperidin-3-Amine, also known by its CAS number CAS No. 2167311-37-5, is a versatile organic compound that has garnered significant attention in various fields of chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and synthesis. The structure of 4,6-Dimethylpiperidin-3-Amine consists of a six-membered ring with two methyl groups attached at the 4 and 6 positions, along with an amine group at the 3 position. This unique arrangement imparts the compound with distinct chemical properties and reactivity.
The synthesis of 4,6-Dimethylpiperidin-3-Amine typically involves multi-step organic reactions, often utilizing intermediates such as aldehydes or ketones followed by cyclization to form the piperidine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These improvements have made 4,6-Dimethylpiperidin-3-Amine more accessible for research and industrial applications.
In terms of chemical properties, 4,6-Dimethylpiperidin-3-Amine exhibits a high degree of stability under normal conditions. Its amine group renders it basic, allowing it to participate in various nucleophilic reactions. The methyl substituents at positions 4 and 6 contribute to the compound's lipophilicity, which is advantageous in drug design where membrane permeability is desired. Recent studies have explored the use of 4,6-Dimethylpiperidin-3-Amine as a building block in the synthesis of bioactive molecules, including kinase inhibitors and GPCR modulators.
The pharmacological potential of 4,6-Dimethylpiperidin-3-Amine has been a focal point of recent research. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. For instance, a study published in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of acetylcholinesterase (AChE), an enzyme whose overactivity is implicated in Alzheimer's disease progression.
Beyond pharmacology, 4,6-Dimethylpiperidin-3-Amine has found applications in materials science. Its ability to coordinate with metal ions makes it a promising candidate for the development of metal-organic frameworks (MOFs) and other coordination polymers. Recent work has shown that incorporating 4,6-Dimethylpiperidin-3-Amine into MOFs enhances their stability and surface area, making them suitable for gas storage and catalytic applications.
In conclusion, 4,6-Dimethylpiperidin-3-Amine, with its unique structure and diverse functional groups, continues to be a valuable compound in both academic research and industrial applications. Its role as a versatile building block in organic synthesis coupled with its promising pharmacological profile positions it as a key compound for future innovations in drug discovery and materials science.
2167311-37-5 (4,6-dimethylpiperidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)